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Compound of Interest

Compound Name: 1H-indole-7-carbohydrazide

Cat. No.: B1298938

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 1H-
indole-7-carbohydrazide, a key heterocyclic compound of interest to researchers and
professionals in drug discovery and development. Due to the limited availability of published
experimental data for this specific isomer, this document also includes predicted data and
comparative information from closely related indole carbohydrazide isomers to offer a valuable
resource for characterization and analysis.

Molecular Structure and Properties

1H-Indole-7-carbohydrazide is an organic compound with the molecular formula CoHoN3O. Its
structure consists of an indole ring system substituted with a carbohydrazide group at the 7-
position.

Molecular Formula: CoHaNsO Molecular Weight: 175.19 g/mol CAS Number: 321309-24-4

Spectroscopic Data

A thorough search of scientific literature and chemical databases reveals a scarcity of
experimentally determined spectroscopic data for 1H-indole-7-carbohydrazide. To address
this, we present predicted mass spectrometry data and will supplement with experimental data
for related isomers where available to provide a comparative context.
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Mass Spectrometry (MS)

Mass spectrometry is a critical technique for determining the molecular weight and
fragmentation pattern of a compound. While experimental mass spectra for 1H-indole-7-
carbohydrazide are not readily available in the literature, predicted data from publicly available
databases provides valuable insight.

Table 1: Predicted Mass Spectrometry Data for 1H-Indole-7-Carbohydrazide

Adduct lon Predicted m/z
[M+H]* 176.0818
[M+Na]* 198.0638
[M+K]* 214.0377
[M+NHa]* 193.1084

Data sourced from public chemical databases. These are predicted values and should be
confirmed by experimental analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental *H and 3C NMR data for 1H-indole-7-carbohydrazide are not currently available
in published literature. NMR spectroscopy is essential for elucidating the detailed molecular
structure, and the acquisition of this data would be a significant contribution to the chemical

community.

Infrared (IR) Spectroscopy

Similarly, a published experimental infrared spectrum for 1H-indole-7-carbohydrazide could
not be located. An experimental IR spectrum would be expected to show characteristic
absorption bands for the N-H stretches of the indole and hydrazide groups, the C=0 stretch of
the carbohydrazide, and various C-H and C-N vibrations.

Experimental Protocols
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As no specific experimental data was found, a general protocol for the acquisition of
spectroscopic data for a compound like 1H-indole-7-carbohydrazide is provided below.

General Synthesis of Indole Carbohydrazides

The synthesis of indole carbohydrazides typically involves the reaction of an appropriate indole
carboxylic acid ester with hydrazine hydrate in a suitable solvent, such as ethanol, under reflux
conditions. The product can then be purified by recrystallization.

NMR Spectroscopy Protocol

A sample of 1H-indole-7-carbohydrazide would be dissolved in a deuterated solvent (e.g.,
DMSO-des or CDCIs). *H and *3C NMR spectra would be recorded on a high-field NMR
spectrometer (e.g., 400 MHz or higher). Chemical shifts would be reported in parts per million
(ppm) relative to a tetramethylsilane (TMS) internal standard.

IR Spectroscopy Protocol

An infrared spectrum could be obtained using a Fourier-transform infrared (FTIR) spectrometer.
The sample could be prepared as a KBr pellet or analyzed as a thin film. The spectrum would
typically be recorded over a range of 4000-400 cm™1,

Mass Spectrometry Protocol

A high-resolution mass spectrum would be acquired using an electrospray ionization (ESI) or
electron impact (El) mass spectrometer to confirm the molecular weight and elemental
composition.

Visualization of Key Concepts

To aid in the understanding of the molecular structure and the general workflow of
spectroscopic analysis, the following diagrams are provided.

Caption: Molecular structure of 1H-indole-7-carbohydrazide.
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General Spectroscopic Analysis Workflow
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Caption: A generalized workflow for spectroscopic analysis.

Conclusion

This technical guide highlights the current state of knowledge regarding the spectroscopic
properties of 1H-indole-7-carbohydrazide. While predicted mass spectrometry data is
available, there is a clear need for the scientific community to publish comprehensive
experimental NMR and IR data to facilitate further research and development involving this
compound. The provided general experimental protocols and visualizations serve as a
foundational resource for researchers aiming to characterize this and similar molecules.
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 To cite this document: BenchChem. [Spectroscopic Profile of 1H-Indole-7-Carbohydrazide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298938#spectroscopic-data-nmr-ir-ms-of-1h-indole-
7-carbohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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